Cas no 134839-87-5 (Benzeneacetic acid, a-oxo-, methyl-d3 ester (9CI))

Benzeneacetic acid, a-oxo-, methyl-d3 ester (9CI) structure
134839-87-5 structure
Product Name:Benzeneacetic acid, a-oxo-, methyl-d3 ester (9CI)
CAS No:134839-87-5
MF:C9H8O3
MW:164.158022880554
CID:138028
Update Time:2024-01-25

Benzeneacetic acid, a-oxo-, methyl-d3 ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-oxo-, methyl-d3 ester (9CI)
    • D3-METHYL BENZOYLFORMATE
    • 3-(Methoxy-d3)-1-propanol
    • AG-H-47012
    • CTK8F4742
    • d3-3-methoxy-1-propanol
    • D-3-Carboethoxy-3,4-dihydro-isocarbostyril
    • FT-0671355
    • METHYL-D3 PHENYLGLYOXYLATE
    • Inchi: 1S/C9H8O3/c1-12-9(11)8(10)7-5-3-2-4-6-7/h2-6H,1H3
    • InChI Key: YLHXLHGIAMFFBU-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(=O)C(=O)OC([H])([H])[H]

Computed Properties

  • Exact Mass: 167.066
  • Monoisotopic Mass: 167.066
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.04230
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